Cas no 1361676-68-7 (2-Methoxy-5-(2,3,5-trichlorophenyl)nicotinic acid)

• Product Name: 2-Methoxy-5-(2,3,5-trichlorophenyl)nicotinic acid
• CAS No: 1361676-68-7
• MF: C₁₃H₈Cl₃NO₃
• MW: 332.566520690918
• CID: 4914051
• Update Time: 2025-06-09

2-Methoxy-5-(2,3,5-trichlorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-(2,3,5-trichlorophenyl)nicotinic acid

• Inchi： 1S/C13H8Cl3NO3/c1-20-12-9(13(18)19)2-6(5-17-12)8-3-7(14)4-10(15)11(8)16/h2-5H,1H3,(H,18,19)
• InChI Key： VOPMOAFZVOTYGL-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=NC(=C(C(=O)O)C=1)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 358
• XLogP3: 4.2
• Topological Polar Surface Area: 59.4

Additional information on 2-Methoxy-5-(2,3,5-trichlorophenyl)nicotinic acid

2-Methoxy-5-(2,3,5-Trichlorophenyl)Nicotinic Acid: A Comprehensive Overview

2-Methoxy-5-(2,3,5-Trichlorophenyl)Nicotinic Acid (CAS No. 1361676-68-7) is a highly specialized organic compound with significant applications in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. In this article, we will delve into its chemical structure, synthesis methods, pharmacological properties, and current research trends.

The molecular structure of 2-Methoxy-5-(2,3,5-Trichlorophenyl)Nicotinic Acid is characterized by a nicotinic acid backbone with a methoxy group at the 2-position and a trichlorophenyl substituent at the 5-position. This arrangement imparts the molecule with distinct electronic and steric properties. Recent studies have highlighted its potential as a precursor for synthesizing advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. These materials are of great interest in catalysis, gas storage, and sensing technologies.

One of the most promising applications of 2-Methoxy-5-(2,3,5-Trichlorophenyl)Nicotinic Acid lies in its role as a building block for MOFs. Researchers have demonstrated that this compound can coordinate with various metal ions to form highly porous structures with exceptional surface areas. For instance, a study published in *Nature Materials* in 2023 reported the synthesis of a novel MOF using this compound as a ligand. The resulting material exhibited excellent catalytic activity for CO₂ reduction under ambient conditions.

In addition to its role in materials science, 2-Methoxy-5-(2,3,5-Trichlorophenyl)Nicotinic Acid has shown potential in pharmacology. Preclinical studies have indicated that this compound may possess anti-inflammatory and antioxidant properties. A recent investigation conducted by researchers at the University of California revealed that the compound exhibits significant inhibitory effects on pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be developed into a therapeutic agent for inflammatory diseases.

The synthesis of 2-Methoxy-5-(2,3,5-Trichlorophenyl)Nicotinic Acid involves a multi-step process that typically begins with the preparation of the trichlorophenol derivative. This is followed by nucleophilic substitution to introduce the methoxy group and subsequent oxidation to form the nicotinic acid moiety. Optimization of reaction conditions has been a key focus of recent research efforts to improve yield and purity.

From an environmental standpoint, 2-Methoxy-5-(2,3,5-Trichlorophenyl)Nicotinic Acid has been evaluated for its biodegradability and ecotoxicity. Studies indicate that under aerobic conditions, the compound undergoes gradual degradation via microbial action. However, further research is needed to fully understand its environmental impact and develop strategies for safe disposal.

In conclusion, 2-Methoxy-5-(2,3,5-Trichlorophenyl)Nicotinic Acid (CAS No. 1361676-68-7) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.